NIR-2
NIR-2
Brand Name:
Vulcanchem
CAS No.:
163032-73-3
VCID:
VC0061815
InChI:
InChI=1S/C36H45N6O4.ClH/c1-4-39(5-2)27-11-13-29-31(26-37)30-14-12-28(25-33(30)46-32(29)24-27)40(6-3)17-9-7-8-10-34(43)41-21-18-38(19-22-41)20-23-42-35(44)15-16-36(42)45;/h11-16,24-25H,4-10,17-23H2,1-3H3;1H/q+1;/p-1
SMILES:
CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CCCCCC(=O)N4CCN(CC4)CCN5C(=O)C=CC5=O)C=C3O2)C#N.[Cl-]
Molecular Formula:
C36H45ClN6O4
Molecular Weight:
661.244
NIR-2
CAS No.: 163032-73-3
Cat. No.: VC0061815
Molecular Formula: C36H45ClN6O4
Molecular Weight: 661.244
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 163032-73-3 |
|---|---|
| Molecular Formula | C36H45ClN6O4 |
| Molecular Weight | 661.244 |
| IUPAC Name | [9-cyano-6-(diethylamino)xanthen-3-ylidene]-[6-[4-[2-(2,5-dioxopyrrol-1-yl)ethyl]piperazin-1-yl]-6-oxohexyl]-ethylazanium;chloride |
| Standard InChI | InChI=1S/C36H45N6O4.ClH/c1-4-39(5-2)27-11-13-29-31(26-37)30-14-12-28(25-33(30)46-32(29)24-27)40(6-3)17-9-7-8-10-34(43)41-21-18-38(19-22-41)20-23-42-35(44)15-16-36(42)45;/h11-16,24-25H,4-10,17-23H2,1-3H3;1H/q+1;/p-1 |
| Standard InChI Key | SWBDBUAWUNWTAS-UHFFFAOYSA-M |
| SMILES | CCN(CC)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](CC)CCCCCC(=O)N4CCN(CC4)CCN5C(=O)C=CC5=O)C=C3O2)C#N.[Cl-] |
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